Cas no 36255-37-5 (3-Nitro-6,8-dibromoquinoline)

• Product Name: 3-Nitro-6,8-dibromoquinoline
• CAS No: 36255-37-5
• MF: C₉H₄Br₂N₂O₂
• MW: 331.948260307312
• CID: 2665946
• Update Time: 2023-08-06

3-Nitro-6,8-dibromoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-6,8-dibromoquinoline
• 6,8-dibromo-3-nitroquinoline

• Inchi： 1S/C9H4Br2N2O2/c10-6-1-5-2-7(13(14)15)4-12-9(5)8(11)3-6/h1-4H
• InChI Key： WOHQJSXVLRWXJE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=CC(=CN=C21)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 331.862
• Monoisotopic Mass: 329.864
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7